1-Amino-2-imidazolidinone hydrochloride

• CAS No.: 62254-60-8
• Molecular Formula: C3H8ClN3O
• Molecular Weight: 137.57 g/mol
• IUPAC Name: 1-aminoimidazolidin-2-one;hydrochloride
• InChI: InChI=1S/C3H7N3O.ClH/c4-6-2-1-5-3(6)7;/h1-2,4H2,(H,5,7);1H
• InChI Key: VRIKLWVRINZPSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)N.Cl

Description

1-Amino-2-imidazolidinone hydrochloride (CAS 2827-56-7) is a versatile imidazolidinone derivative with the molecular formula C3H6ClN3O2 and a molar mass of 151.55 g/mol . It is also known by its synonym, 1-Aminohydantoin hydrochloride . As a member of the imidazolidinone family, this compound serves as a valuable chiral auxiliary and synthetic building block in organic and medicinal chemistry research . Imidazolidinones, in general, are five-membered heterocycles that can be synthesized from beta-amino alcohols and are known for their utility in stereoselective synthesis, including alkylation and aldol reactions, where they can provide high diastereoselectivity . Furthermore, related imidazolidinone scaffolds are found in compounds with significant biological activity, underscoring the importance of this chemical class in pharmaceutical research for developing new therapeutic agents . This product is intended for research purposes as a chemical intermediate or reference standard in laboratory settings. Handle with appropriate precautions. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

5,5-Dimethylimidazolidine-2,4-dione (CAS 77-71-4)

• Structural Features: Lacks the amino group at position 1 but includes two methyl groups at position 5.
• Properties : Increased lipophilicity due to methyl groups, enhancing membrane permeability but reducing water solubility compared to the target compound .
• Applications : Primarily used as a stabilizer in polymers rather than in bioactive contexts .

5-Isopropylimidazolidine-2,4-dione (CAS 16935-34-5)

• Structural Features : Bulkier isopropyl substituent at position 5.
• Properties : Higher steric hindrance may reduce reactivity in nucleophilic substitutions. The isopropyl group enhances thermal stability, making it suitable for high-temperature industrial processes .

Preparation Methods

Oxidation of Thiourea Precursors

A patent describes the synthesis of amino-2-imidazoline derivatives via oxidation of thiourea compounds using hydrogen peroxide in the presence of a molybdenum catalyst. Thiourea derivatives are oxidized at 0–80°C to form imidazoline sulfonic acid intermediates, which are subsequently reacted with primary or secondary amines. While this method targets imidazoline (unsaturated) rather than imidazolidinone (saturated) products, saturation of the ring via hydrogenation or alternative reduction methods could yield 2-imidazolidinone frameworks.

Amination and Salt Formation

The sulfonic acid intermediate reacts with amines (e.g., ammonia or methylamine) in polar aprotic solvents like acetonitrile, displacing the sulfonic acid group to form the amino derivative. Conversion to the hydrochloride salt is achieved by treating the free amine with HCl in a suitable solvent. Although the patent emphasizes high yields for imidazoline derivatives, the applicability to 1-amino-2-imidazolidinone hydrochloride remains speculative without explicit experimental validation.

Key Data:

Step	Reagents/Conditions	Yield	Reference
Thiourea oxidation	H₂O₂, Mo catalyst, 0–80°C	High*
Amination	Primary/secondary amines, solvent	Not reported

CeO₂-Catalyzed Cyclization of Ethylenediamine Carbamate

Cyclization to 2-Imidazolidinone

Ethylenediamine carbamate (EDA-CA) undergoes CeO₂-catalyzed cyclization in 2-propanol at 413 K under argon, producing 2-imidazolidinone in 83% yield. The reaction proceeds via intramolecular dehydration, facilitated by the basicity of CeO₂, which promotes carbamate decomposition and ring closure. Notably, the absence of external CO₂ enhances reaction rates, as CO₂ generated in situ inhibits the formation of carbamic acid byproducts.

Step	Reagents/Conditions	Yield	Reference
Cyclization	CeO₂, 2-propanol, 413 K, Ar	83%

Synthesis from 1-Aminohydantoin Hydrochloride

Reaction with Sodium Nitrite and Furfural

A patent describes the reaction of 1-aminohydantoin hydrochloride with sodium nitrite and furfural in the presence of cupric chloride. The process involves diazotization at −10°C, followed by coupling with furfural to form a Schiff base intermediate. Subsequent cyclization in dimethylformamide (DMF) and aqueous workup yields a solid product, though the exact structure is unspecified. Given the structural similarity between hydantoin and imidazolidinone, this method may involve ring contraction or substitution to form the target compound.

Step	Reagents/Conditions	Yield	Reference
Diazotization	NaNO₂, CuCl₂, −10°C	75%

Comparative Analysis of Methods

Method	Advantages	Limitations	Scalability
Acetylation-Hydrolysis	High intermediate yield (64.1%)	Multi-step process	Laboratory-scale
Sulfonic Acid Route	High reported yields for analogs	Requires ring saturation	Industrial potential
CeO₂ Catalysis	High cyclization yield (83%)	Needs post-functionalization	Scalable
Hydantoin Derivatization	Uses inexpensive starting material	Unclear product structure	Limited data